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Compound of Interest
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Cat. No.: B1143670

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thermogravimetric analysis (TGA) is a powerful analytical technique used to characterize the
thermal stability and composition of materials by measuring the change in mass as a function
of temperature. This application note provides a detailed protocol for the thermogravimetric
analysis of dawsonite [NaAl(OH)2COs], a mineral of interest in various industrial applications,
including as a potential source of alumina and in COz sequestration. Understanding its thermal
decomposition is crucial for optimizing these processes.

The thermal decomposition of dawsonite is a multi-step process. Initially, the dawsonite
structure collapses with the simultaneous loss of water (from the hydroxyl groups) and a
significant portion of carbon dioxide. This is followed by a more gradual release of the
remaining carbon dioxide at higher temperatures, ultimately yielding sodium aluminate.

Data Presentation

The thermal decomposition of dawsonite typically exhibits two main weight loss stages. The
theoretical weight loss for the complete decomposition of dawsonite to sodium aluminate
(NaAlO2) is approximately 43.1%.
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Decompositio Temperature Weight Loss . .
. Evolved Gases Solid Residue

n Stage Range (°C) (%) (Typical)
Amorphous

Stage 1 ~290 - 400 ~31 H20, CO:2 _ _
intermediate
Amorphous

Stage 2 ~400 - 650 ~12 CO: _ _
intermediate
Crystalline

Final Product Sodium

_ > 670 - - .

Formation Aluminate

(NaAlO2)

Note: The exact temperatures and weight loss percentages can vary depending on factors
such as heating rate, particle size, and the presence of impurities.

Experimental Protocols

This section outlines the detailed methodology for performing a thermogravimetric analysis of
dawsonite.

Sample Preparation

o Ensure the dawsonite sample is in a fine powder form to promote uniform heating. If
necessary, gently grind the sample using an agate mortar and pestle.

o Dry the sample in an oven at a temperature below the onset of decomposition (e.g., 110°C)
for a sufficient time to remove any adsorbed moisture that is not part of the crystal structure.

o Store the dried sample in a desiccator to prevent rehydration before analysis.

Instrumentation and Parameters

A standard thermogravimetric analyzer is used for this protocol. The following settings are
recommended:

o Sample Pan: Alumina or platinum crucible.
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Sample Mass: 5 - 10 mg. Accurately weigh the sample into the crucible.
Heating Rate: A linear heating rate of 10°C/min is typically used.
Temperature Program: Heat the sample from ambient temperature (e.g., 25°C) to 800°C.

Atmosphere: An inert atmosphere, such as nitrogen or argon, is crucial to prevent oxidative
side reactions. A constant flow rate of 20-50 mL/min is recommended.

Data Collection: Record the sample mass (and its derivative, DTG) as a function of
temperature.

Experimental Procedure

Calibrate the thermogravimetric analyzer for mass and temperature according to the
manufacturer's instructions.

Place the tared sample crucible containing the accurately weighed dawsonite sample into
the TGA furnace.

Purge the furnace with the inert gas for a sufficient time to ensure an inert atmosphere
before starting the heating program.

Initiate the pre-defined temperature program.

Monitor the weight loss (TGA curve) and the rate of weight loss (DTG curve) throughout the
experiment.

Once the experiment is complete, allow the furnace to cool to room temperature before
removing the sample residue.

Data Analysis

Plot the percentage weight loss as a function of temperature to obtain the TGA curve.

Plot the derivative of the weight loss with respect to time (or temperature) to obtain the DTG
curve. The peaks in the DTG curve correspond to the temperatures of the maximum rate of
weight loss for each decomposition step.
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» Determine the onset and end temperatures for each distinct weight loss step from the TGA
curve.

o Calculate the percentage weight loss for each decomposition stage.
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Caption: Thermal decomposition pathway of dawsonite.

Experimental Workflow for TGA of Dawsonite
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Caption: Experimental workflow for TGA of dawsonite.
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 To cite this document: BenchChem. [Application Note: Thermogravimetric Analysis of
Dawsonite Decomposition]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143670#thermogravimetric-analysis-of-dawsonite-
decomposition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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